Cas no 933742-98-4 (4-(thiophen-2-yl)-1,2,3-thiadiazole-5-carboxylic acid)

• Product Name: 4-(thiophen-2-yl)-1,2,3-thiadiazole-5-carboxylic acid
• CAS No: 933742-98-4
• MF: C₇H₄N₂O₂S₂
• MW: 212.248858451843
• CID: 5041891
• Update Time: 2025-10-29

4-(thiophen-2-yl)-1,2,3-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-5-carboxylic acid, 4-(2-thienyl)-
• 4-(thiophen-2-yl)-1,2,3-thiadiazole-5-carboxylic acid

• Inchi： 1S/C7H4N2O2S2/c10-7(11)6-5(8-9-13-6)4-2-1-3-12-4/h1-3H,(H,10,11)
• InChI Key： HCIVXPGKONNXII-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C2SC=CC=2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 4-(thiophen-2-yl)-1,2,3-thiadiazole-5-carboxylic acid

Exploring the Versatile Applications of 4-(thiophen-2-yl)-1,2,3-thiadiazole-5-carboxylic acid (CAS No. 933742-98-4) in Modern Chemistry

The chemical compound 4-(thiophen-2-yl)-1,2,3-thiadiazole-5-carboxylic acid (CAS No. 933742-98-4) has garnered significant attention in recent years due to its unique structural properties and wide-ranging applications. As researchers continue to explore novel heterocyclic compounds for pharmaceutical and material science applications, this particular molecule stands out for its intriguing combination of a thiophene ring and a 1,2,3-thiadiazole moiety. The presence of both sulfur-containing heterocycles in its structure makes it particularly interesting for drug discovery and organic electronics applications.

One of the most searched questions regarding 4-(thiophen-2-yl)-1,2,3-thiadiazole-5-carboxylic acid relates to its synthesis methods. The compound is typically prepared through cyclization reactions involving thiophene-2-carbohydrazide derivatives, with researchers constantly optimizing the process for better yields and purity. Recent publications have highlighted microwave-assisted synthesis as an efficient approach for creating the 1,2,3-thiadiazole core structure, which has become a hot topic in green chemistry circles.

The pharmaceutical potential of CAS 933742-98-4 has been a major focus of current research. Its structural similarity to biologically active thiadiazole derivatives suggests possible applications as antimicrobial or anti-inflammatory agents. Many researchers are investigating whether the thiophene-thiadiazole hybrid structure could offer improved pharmacokinetic properties compared to traditional drug scaffolds. This aligns perfectly with the growing demand for novel antibiotic compounds in the face of increasing antimicrobial resistance.

In material science, 4-(thiophen-2-yl)-1,2,3-thiadiazole-5-carboxylic acid has shown promise as a building block for organic semiconductors. The extended π-conjugation system created by the fused thiophene and thiadiazole rings makes it particularly interesting for organic photovoltaic applications. Recent studies have explored its use in creating thin-film transistors and light-emitting diodes, capitalizing on the current boom in flexible electronics research.

The solubility characteristics of 933742-98-4 frequently appear in search queries, reflecting practical concerns of researchers. This compound demonstrates moderate solubility in polar organic solvents like DMSO and DMF, but limited solubility in water. Such properties are crucial for formulation scientists working on drug delivery systems or material processing. The carboxylic acid functional group offers opportunities for further derivatization, allowing tuning of solubility for specific applications.

Analytical characterization of 4-(thiophen-2-yl)-1,2,3-thiadiazole-5-carboxylic acid typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The distinct proton environments in both the thiophene and thiadiazole rings create characteristic patterns that aid in structural verification. These analytical aspects are particularly important for quality control in commercial production.

From a commercial perspective, the availability of CAS 933742-98-4 has increased in recent years to meet growing research demand. Several specialty chemical suppliers now offer this compound in various purity grades, with prices reflecting its status as a research chemical rather than a bulk commodity. The compound's stability under standard storage conditions makes it relatively easy to handle and transport, contributing to its accessibility.

Future research directions for 4-(thiophen-2-yl)-1,2,3-thiadiazole-5-carboxylic acid may focus on exploring its coordination chemistry with transition metals, given the potential donor atoms in its structure. Additionally, computational studies could provide deeper insights into its electronic properties and reactivity patterns. These investigations align well with current trends in computational chemistry and catalyst design.

Safety considerations for handling 933742-98-4 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this chemical. Material safety data sheets provided by suppliers contain detailed handling instructions, reflecting the chemical industry's increasing emphasis on workplace safety.

The environmental fate of 4-(thiophen-2-yl)-1,2,3-thiadiazole-5-carboxylic acid remains an area requiring further study, particularly as regulations around chemical sustainability tighten. Preliminary biodegradability studies suggest moderate environmental persistence, making proper disposal methods an important consideration for laboratories working with this compound.

Patent literature reveals growing intellectual property activity surrounding derivatives of CAS 933742-98-4, particularly in pharmaceutical applications. This reflects the compound's potential value in drug discovery pipelines and the competitive nature of medicinal chemistry research. Companies are increasingly protecting novel synthetic routes and specific derivatives, indicating commercial interest in this chemical scaffold.

Academic interest in thiophene-thiadiazole hybrids continues to grow, with 4-(thiophen-2-yl)-1,2,3-thiadiazole-5-carboxylic acid serving as an important model compound. Recent conference presentations and review articles have highlighted its versatility as a building block for more complex molecular architectures, keeping it at the forefront of heterocyclic chemistry research.

For researchers considering working with 933742-98-4, it's worth noting that the compound's melting point and other physical properties have been well-characterized in the literature. These parameters are crucial for process chemists developing scale-up procedures or purification protocols. The availability of such data facilitates easier adoption of this compound in various research programs.

In conclusion, 4-(thiophen-2-yl)-1,2,3-thiadiazole-5-carboxylic acid represents an exciting example of modern heterocyclic chemistry with diverse potential applications. Its unique combination of structural features continues to inspire research across multiple disciplines, from medicinal chemistry to materials science. As synthetic methods improve and understanding of its properties deepens, we can expect to see even more innovative uses for this versatile compound in the coming years.